Cas no 2402837-01-6 (2-[2-(Dimethylphosphoryl)ethyl]-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-[2-(Dimethylphosphoryl)ethyl]-1,3-thiazole-4-carboxylic acid
• CAS No: 2402837-01-6
• MF: C₈H₁₂NO₃PS
• MW: 233.224541664124
• CID: 6179662
• PubChem ID: 145915470
• Update Time: 2025-06-28

2-[2-(Dimethylphosphoryl)ethyl]-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2402837-01-6
• 2-[2-(dimethylphosphoryl)ethyl]-1,3-thiazole-4-carboxylic acid
• EN300-7472664
• 2-[2-(Dimethylphosphoryl)ethyl]-1,3-thiazole-4-carboxylic acid

• Inchi： 1S/C8H12NO3PS/c1-13(2,12)4-3-7-9-6(5-14-7)8(10)11/h5H,3-4H2,1-2H3,(H,10,11)
• InChI Key： ZDZCFDRHRJYJOR-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1CCP(C)(C)=O

Computed Properties

• Exact Mass: 233.02755142g/mol
• Monoisotopic Mass: 233.02755142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 95.5Ų

Additional information on 2-[2-(Dimethylphosphoryl)ethyl]-1,3-thiazole-4-carboxylic acid

Professional Introduction to Compound with CAS No. 2402837-01-6 and Product Name: 2-[2-(Dimethylphosphoryl)ethyl]-1,3-thiazole-4-carboxylic acid

The compound with the CAS number 2402837-01-6 and the product name 2-[2-(Dimethylphosphoryl)ethyl]-1,3-thiazole-4-carboxylic acid represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse pharmacological properties. The thiazole core, a five-membered aromatic ring containing sulfur and nitrogen atoms, is well-documented for its role in various biological processes and therapeutic applications.

Thiazole derivatives have been extensively studied for their potential in drug development, particularly in the treatment of infectious diseases, inflammation, and cancer. The structural motif of 2-[2-(Dimethylphosphoryl)ethyl]-1,3-thiazole-4-carboxylic acid incorporates a dimethylphosphoryl group, which is known to enhance the compound's bioavailability and metabolic stability. This modification makes it an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel thiazole-based compounds that exhibit potent antimicrobial and anti-inflammatory activities. The presence of the carboxylic acid functional group in the molecule suggests that it may interact with biological targets through hydrogen bonding, a key mechanism in drug-receptor interactions. This feature could be exploited to develop compounds with enhanced binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Thiazole derivatives have been shown to modulate neurotransmitter systems, making them promising candidates for drugs targeting conditions such as Alzheimer's disease and Parkinson's disease. The dimethylphosphoryl group may further enhance its ability to cross the blood-brain barrier, improving its therapeutic efficacy.

Recent studies have also highlighted the role of thiazole derivatives in cancer therapy. The ability of these compounds to inhibit key enzymes involved in tumor growth and progression has been well-documented. For instance, certain thiazole-based molecules have demonstrated inhibitory effects on kinases and other enzymes that are overexpressed in cancer cells. The structural features of 2-[2-(Dimethylphosphoryl)ethyl]-1,3-thiazole-4-carboxylic acid make it a potential lead compound for further derivatization and optimization towards developing novel anticancer agents.

The synthesis of this compound involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The incorporation of the dimethylphosphoryl group necessitates specialized synthetic methodologies, including phosphorylation reactions under controlled conditions. Advances in synthetic chemistry have enabled the efficient preparation of complex thiazole derivatives, making it feasible to explore their pharmacological potential.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of thiazole derivatives with biological targets. These studies have revealed that the dimethylphosphoryl group enhances the compound's ability to interact with proteins through hydrophobic and electrostatic interactions. This information has guided the design of more potent analogs with improved pharmacokinetic properties.

The pharmaceutical industry has shown significant interest in thiazole-based compounds due to their versatility and therapeutic promise. Companies are actively engaged in developing new derivatives with enhanced efficacy and reduced side effects. The compound 2-[2-(Dimethylphosphoryl)ethyl]-1,3-thiazole-4-carboxylic acid is one such example that holds great potential for future drug development.

In conclusion, 2-[2-(Dimethylphosphoryl)ethyl]-1,3-thiazole-4-carboxylic acid represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features make it an attractive lead compound for developing novel therapeutic agents targeting various diseases. With ongoing research and advancements in synthetic methodologies, this compound has the potential to contribute significantly to future medical treatments.